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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)piperazine

Cat. No.: B178656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for 1-(4-Chlorophenyl)piperazine (pCPP), a chemical intermediate and psychoactive

substance of the phenylpiperazine class. Due to its use in the synthesis of Central Nervous

System (CNS) drugs, including potential Dopamine D2 Receptor (D2R) ligands, and its known

effects on the serotonergic system, a thorough understanding of its hazard profile and proper

handling procedures is critical for the safety of laboratory and drug development personnel.[1]

Chemical and Physical Properties
1-(4-Chlorophenyl)piperazine is a crystalline solid.[2] Its fundamental properties are

summarized in the table below.
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Property Value Reference(s)

Chemical Formula C₁₀H₁₃ClN₂ [3]

Molecular Weight 196.68 g/mol [2]

CAS Number 38212-33-8 [3]

Appearance Crystals, White to Beige Solid [2]

Melting Point 76-79 °C [2]

Boiling Point 113 °C at 0.27 mmHg [4]

Solubility

Soluble in water, chloroform,

methanol, and

dichloromethane.

[4][5]

pKa 8.88 ± 0.10 [4]

Hazard Identification and GHS Classification
1-(4-Chlorophenyl)piperazine is classified as a hazardous substance. The GHS classification

is summarized below, though it's important to note that some suppliers of related compounds

provide more severe classifications, including skin corrosion and potential reproductive toxicity.

[6][7]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory system)

H335: May cause respiratory

irritation

GHS Pictograms:

alt text
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Signal Word: Warning

Hazard Statements (H-phrases):

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Precautionary Statements (P-phrases):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]

P264: Wash skin thoroughly after handling.[8]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P302 + P352: IF ON SKIN: Wash with plenty of water.[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

Toxicological Data
Comprehensive toxicological data for 1-(4-Chlorophenyl)piperazine is limited. Most safety

data sheets indicate that acute toxicity has not been fully investigated.[6][9]
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Toxicity
Endpoint

Species Route Value Reference(s)

Acute Oral

Toxicity (LD50)
Rat Oral

142 mg/kg (for 1-

(3-

Chlorophenyl)pip

erazine HCl)

[5]

Acute Dermal

Toxicity (LD50)
- - No data available [4][9]

Acute Inhalation

Toxicity (LC50)
- - No data available [4][9]

Note: The oral LD50 value provided is for the meta-isomer, 1-(3-Chlorophenyl)piperazine

hydrochloride, as no specific data for the para-isomer is publicly available. This information

should be used for reference purposes with caution.

Experimental Protocols for Safety Assessment
To address the lack of specific toxicological data, standardized experimental protocols should

be followed to assess the safety of 1-(4-Chlorophenyl)piperazine. The following

methodologies are based on OECD guidelines.

Acute Oral Toxicity Assessment (Following OECD
Guideline 423: Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of the substance and classify it according to

the GHS.

Test Animals: Healthy, young adult rats of a single sex (preferably females).

Housing and Feeding: Animals are housed in appropriate conditions with standard diet and

water, except for a brief fasting period before dosing.

Dose Administration: The substance is administered orally by gavage in a single dose. The

starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body

weight.
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Procedure: A stepwise procedure is used where a group of three animals is dosed at a

specific level. The outcome (mortality or survival) determines the next step:

If mortality occurs, the next group is dosed at a lower level.

If no mortality occurs, the next group is dosed at a higher level.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The test allows for the classification of the substance into a GHS toxicity category

based on the observed mortality at different dose levels.

Dermal Irritation Assessment (Following OECD
Guideline 439: In Vitro Skin Irritation)

Objective: To assess the skin irritation potential using a reconstructed human epidermis

(RhE) model.

Test System: Commercially available RhE models that mimic the properties of the human

epidermis.

Procedure:

A small amount of the test substance (liquid or solid) is applied directly to the surface of

the RhE tissue.

The tissue is exposed to the substance for a defined period (e.g., 60 minutes).

After exposure, the tissue is rinsed and incubated for a recovery period (e.g., 42 hours).

Viability Assessment: Tissue viability is measured using a cell viability assay, such as the

MTT assay. The amount of formazan produced is proportional to the number of living cells.

Classification:

Irritant (GHS Category 2): If the tissue viability is reduced to ≤ 50% of the negative control.
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Non-Irritant: If the tissue viability is > 50% of the negative control.

Eye Irritation Assessment (Following OECD Guideline
405: Acute Eye Irritation/Corrosion)

Objective: To determine the potential for the substance to cause eye irritation or corrosion.

Test Animals: Healthy, young adult albino rabbits.

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal. The other eye serves as an untreated control.

The eyes are not washed out for at least 24 hours after application unless immediate

corrosive effects are observed.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Observations for corneal opacity, iris lesions, and conjunctival redness and swelling are

scored. The observation period can be extended up to 21 days to assess the reversibility of

effects.

Endpoint: The substance is classified based on the severity and reversibility of the ocular

lesions observed.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure a safe

working environment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a laboratory fume hood.[9]

Use of an exhaust booth with an integrated high-efficiency particulate air (HEPA) filter is

recommended.[9]

An emergency eyewash station and safety shower must be readily accessible.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing

to prevent skin contact.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter (e.g., N95) should be used.[2]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Store locked up and away from incompatible materials such as strong oxidizing agents.[9]

Emergency and First-Aid Procedures
In case of exposure, immediate action is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[9]

Accidental Release and Disposal
Accidental Release: Evacuate the area. Wear appropriate PPE. Avoid dust formation. Sweep

up the spilled solid material and place it in a suitable, closed container for disposal. The spill

area can be washed with a sodium hypochlorite solution.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.caymanchem.com/product/14481/1-4-chlorophenyl-piperazine
https://www.drugfuture.com/toxic/q73-q232.html
https://www.drugfuture.com/toxic/q73-q232.html
https://www.drugfuture.com/toxic/q73-q232.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material may be considered hazardous waste.[9]

Potential Signaling Pathways and Mechanism of
Action
1-(4-Chlorophenyl)piperazine is known to be a psychoactive compound that interacts with

neurotransmitter systems in the CNS.[3] Phenylpiperazines, as a class, are known to have

effects on both the serotonin and dopamine systems.

Serotonergic System Interaction
Scientific literature indicates that pCPP and its isomers act as non-selective serotonin receptor

agonists and/or releasing agents. This interaction can lead to a variety of physiological and

psychological effects. The diagram below illustrates a generalized serotonin receptor signaling

pathway.
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Caption: Serotonin (5-HT) Signaling Pathway and the Agonistic Action of pCPP.

Dopaminergic System Interaction
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1-(4-Chlorophenyl)piperazine is also used as a chemical intermediate for the synthesis of

Dopamine D2 Receptor (D2R) ligands.[1] This suggests that the molecule or its derivatives

have an affinity for dopamine receptors. The diagram below outlines the signaling cascade

associated with D1-like and D2-like dopamine receptors.
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Caption: Dopamine Receptor Signaling Pathways and the Potential Role of pCPP Derivatives.
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Logical Workflow for Safe Handling
The following diagram outlines a logical workflow for the safe handling of 1-(4-
Chlorophenyl)piperazine from procurement to disposal.
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Caption: Logical Workflow for Safe Handling of 1-(4-Chlorophenyl)piperazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b178656?utm_src=pdf-body-img
https://www.benchchem.com/product/b178656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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